Cas no 50735-55-2 (2-AMINO-N-(4-BROMOPHENYL)BENZAMIDE)

• Product Name: 2-AMINO-N-(4-BROMOPHENYL)BENZAMIDE
• CAS No: 50735-55-2
• MF: C₁₃H₁₁BrN₂O
• MW: 291.143242120743
• MDL: MFCD02268430
• CID: 89592
• PubChem ID: 478819
• Update Time: 2025-06-30

2-AMINO-N-(4-BROMOPHENYL)BENZAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-N-(4-BROMOPHENYL)BENZAMIDE
• 4'-Bromoanthranilanilide
• 2-amino-N-(4-bromo-phenyl)-benzamide
• AKOS000142559
• EN300-87065
• FT-0742014
• SBYUHAPZEIHHNV-UHFFFAOYSA-N
• DTXSID30333055
• A828272
• CS-0294085
• 50735-55-2
• anthranilic acid p-bromophenylamide
• N-(4-bromophenyl)-2-aminobenzamide
• SCHEMBL1011053
• DB-002425
• DTXCID60284147

• MDL： MFCD02268430
• Inchi： 1S/C13H11BrN2O/c14-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)15/h1-8H,15H2,(H,16,17)
• InChI Key： SBYUHAPZEIHHNV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 290.00500
• Monoisotopic Mass: 290.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.558
• Boiling Point: 352.8°C at 760 mmHg
• Flash Point: 167.2°C
• Refractive Index: 1.707
• PSA: 55.12000
• LogP: 3.93780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides